
An In-Depth Technical Guide to 3,5-Dibromo-4-
methoxypyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,5-Dibromo-4-methoxypyridine

CAS No.: 25813-24-5

Cat. No.: B1321426

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dibromo-4-methoxypyridine is a halogenated pyridine derivative that serves as a

valuable building block in organic synthesis. Its unique substitution pattern, featuring two

bromine atoms flanking a methoxy group on the pyridine ring, offers a versatile platform for the

construction of more complex molecules. The electron-withdrawing nature of the bromine

atoms and the pyridine nitrogen, combined with the electron-donating effect of the methoxy

group, imparts a distinct reactivity profile to this compound, making it a subject of interest in

medicinal chemistry and materials science. This guide provides a comprehensive overview of

its synthesis, properties, reactivity, and handling, designed to support researchers in leveraging

this compound for their scientific endeavors.

Physicochemical Properties and Identification
The primary identifier for 3,5-Dibromo-4-methoxypyridine is its CAS number, which is 25813-

24-5. It is crucial to distinguish this compound from its N-oxide derivative, 3,5-Dibromo-4-
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methoxypyridine 1-oxide, which has a different CAS number (650140-84-4) and distinct

chemical properties.

Property Value Source

CAS Number 25813-24-5 [1]

Molecular Formula C₆H₅Br₂NO [1]

Molecular Weight 266.92 g/mol [1]

Appearance Beige solid [1]

Purity Typically >98%

Synthesis and Mechanistic Insights
The most common laboratory-scale synthesis of 3,5-Dibromo-4-methoxypyridine involves the

nucleophilic aromatic substitution of a bromine atom in a polyhalogenated pyridine precursor.

Synthesis from 3,4,5-Tribromopyridine
A prevalent method for the synthesis of 3,5-Dibromo-4-methoxypyridine is the reaction of

3,4,5-tribromopyridine with a methoxide source.[1] This reaction proceeds via a nucleophilic

aromatic substitution mechanism, where the methoxide ion displaces the bromide at the 4-

position of the pyridine ring. The choice of a strong base like sodium hydride is critical for the

deprotonation of methanol to generate the highly nucleophilic methoxide anion.

The general workflow for this synthesis is outlined below:
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Reagent Preparation

Nucleophilic Substitution

Workup and Purification

Sodium Hydride (60% in mineral oil)

Sodium Methoxide in THF

Deprotonation

Methanol

Proton Source

Tetrahydrofuran (THF)

Reaction Mixture
(0°C to RT, 19h)

Addition

3,4,5-Tribromopyridine

Addition

Aqueous Quench

Dilution with Water

Ethyl Acetate Extraction

Drying over Na₂SO₄

Organic Phases Combined & Washed

Concentration under Reduced Pressure

3,5-Dibromo-4-methoxypyridine
(Beige Solid)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1321426/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-5-dibromo-4-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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